Cas no 2034556-77-7 (N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 2034556-77-7
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5338926
• Update Time: 2025-05-18

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-methoxybenzenesulfonamide
• N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-4-methoxybenzenesulfonamide
• N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C18H21N3O3S2/c1-13-18(15-8-11-25-12-15)14(2)21(20-13)10-9-19-26(22,23)17-6-4-16(24-3)5-7-17/h4-8,11-12,19H,9-10H2,1-3H3
• InChI Key： GACHYPDYDIFMPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCN1C(C)=C(C2=CSC=C2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 546
• XLogP3: 2.9
• Topological Polar Surface Area: 110

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide

Chemical Compound CAS No: 2034556-77-7 - N-{2-[3,5-Dimethyl-4-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl]Ethyl}-4-Methoxybenzene-1-Sulfonamide

The compound with CAS No: 2034556-77-7, known as N-{2-[3,5-Dimethyl-4-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl]Ethyl}-4-Methoxybenzene-1-Sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring substituted with a methoxy group at the para position. The sulfonamide group is further connected to an ethyl chain, which terminates in a pyrazole ring. This pyrazole ring is substituted with methyl groups at the 3 and 5 positions and a thiophene moiety at the 4 position. The combination of these functional groups creates a molecule with diverse chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The presence of the thiophene group adds electron-withdrawing properties, enhancing the molecule's stability and bioavailability. Additionally, the methoxy group on the benzene ring contributes to increased lipophilicity, which is crucial for drug design.

One of the most notable applications of this compound lies in its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Furthermore, its structural flexibility allows for further modifications to optimize pharmacokinetic properties such as solubility and half-life.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the feasibility of scaling up production for preclinical studies.

The integration of thiophene into the pyrazole ring introduces unique electronic properties that can be exploited in optoelectronic materials. Recent research has demonstrated that derivatives of this compound exhibit promising photovoltaic properties, suggesting their potential use in organic solar cells.

From an environmental standpoint, the biodegradability and eco-toxicity of this compound are areas requiring further investigation. As regulatory standards for chemical safety continue to evolve, understanding the environmental impact of such compounds becomes increasingly critical.

In conclusion, N-{2-[3,5-Dimethyl-4-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl]Ethyl}-4-Methoxybenzene-1-Sulfonamide represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an intriguing subject for both academic research and industrial development.